Cas no 1220030-73-8 (N-Benzyl-3-chloro-N-methyl-5-(trifluoromethyl)-2-pyridinamine)

• Product Name: N-Benzyl-3-chloro-N-methyl-5-(trifluoromethyl)-2-pyridinamine
• CAS No: 1220030-73-8
• MF: C₁₄H₁₂ClF₃N₂
• MW: 300.706692695618
• CID: 4688133
• Update Time: 2025-11-01

N-Benzyl-3-chloro-N-methyl-5-(trifluoromethyl)-2-pyridinamine Chemical and Physical Properties

Names and Identifiers

• N-benzyl-3-chloro-N-methyl-5-(trifluoromethyl)pyridin-2-amine
• N-BENZYL-3-CHLORO-N-METHYL-5-(TRIFLUOROMETHYL)-2-PYRIDINAMINE
• N-Benzyl-3-chloro-N-methyl-5-(trifluoromethyl)-2-pyridinamine

• Inchi： 1S/C14H12ClF3N2/c1-20(9-10-5-3-2-4-6-10)13-12(15)7-11(8-19-13)14(16,17)18/h2-8H,9H2,1H3
• InChI Key： YFZCQVQVIOVPFM-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1N(C)CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 305
• Topological Polar Surface Area: 16.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylamines 2-benzylaminopyridines

Additional information on N-Benzyl-3-chloro-N-methyl-5-(trifluoromethyl)-2-pyridinamine

Comprehensive Analysis of N-Benzyl-3-chloro-N-methyl-5-(trifluoromethyl)-2-pyridinamine (CAS 1220030-73-8)

N-Benzyl-3-chloro-N-methyl-5-(trifluoromethyl)-2-pyridinamine (CAS 1220030-73-8) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique trifluoromethyl group, which enhances its bioactivity and stability, making it a valuable intermediate in modern synthetic chemistry. Researchers are increasingly focusing on fluorinated compounds due to their potential in drug discovery, aligning with current trends in precision medicine and sustainable agriculture.

The structural complexity of N-Benzyl-3-chloro-N-methyl-5-(trifluoromethyl)-2-pyridinamine offers versatility in molecular design. Its chloro and trifluoromethyl substituents contribute to electron-withdrawing effects, influencing reactivity in cross-coupling reactions—a hot topic in organocatalysis and green chemistry. Recent studies highlight its role in developing crop protection agents, addressing global concerns about food security and pesticide resistance.

From a synthetic perspective, CAS 1220030-73-8 exemplifies advancements in heterocyclic chemistry. The N-benzyl moiety provides steric control, while the methylamine group facilitates functionalization—key considerations for high-throughput screening libraries. These attributes resonate with industry demands for fragment-based drug design, a frequently searched term in AI-driven drug discovery platforms.

Environmental and regulatory aspects of trifluoromethylated compounds like this one are under scrutiny. Their persistence and metabolic pathways are critical for environmental risk assessment—a trending subject in ESG (Environmental, Social, and Governance) discussions. Analytical methods such as LC-MS and NMR are essential for characterizing its degradation products, linking to popular searches about analytical validation techniques.

In material science, the compound’s aromatic system and halogen bonds enable applications in organic electronics. Its potential in OLED (Organic Light-Emitting Diode) materials aligns with the surge in flexible display technology research. Patent databases reveal growing interest in similar structures for optoelectronic devices, reflecting market shifts toward renewable energy solutions.

Supply chain dynamics for CAS 1220030-73-8 involve custom synthesis and scalable production challenges—topics frequently queried in chemical procurement forums. Innovations in continuous flow chemistry could optimize its manufacture, reducing costs and waste, which ties into the broader circular economy narrative.

Future research directions may explore structure-activity relationships (SAR) of this compound in kinase inhibition, a trending area in oncology research. Its lipophilicity and hydrogen bonding capacity make it a candidate for blood-brain barrier penetration studies—a key focus in neuropharmacology discussions.